1-(1,3-Benzodioxol-5-yl)-3-(5-tert-butyl-2-methoxyphenyl)urea
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Overview
Description
1-(1,3-benzodioxol-5-yl)-3-(5-tert-butyl-2-methoxyphenyl)urea is a member of ureas.
Scientific Research Applications
1. Second-Order Harmonic Generation
The molecular structure of similar compounds, like 3-(4-tert-butylphenyl)-3-hydroxy-1-(4-methoxyphenyl)-2-propen-1-one, has shown significant potential in second-order harmonic generation (SHG), indicating that related compounds might possess similar optical properties. This has implications in the field of nonlinear optics and could be relevant for the development of new photonic materials (Kagawa, Sagawa, & Kakuta, 1993).
2. Potential in Reducing Myocardial Infarct Size
Studies on related urea derivatives, such as 1-(3-tert-butyl-2-hydroxy-5-methoxyphenyl)-3-(3-pyridylmethyl)urea hydrochloride, have shown effects on myocardial infarct size reduction. This indicates potential therapeutic applications in the treatment of cardiovascular diseases (Hashimoto et al., 2001).
3. Molecular Devices and Photoisomerization
Research on urea-linked cyclodextrin compounds, which include similar structural motifs, demonstrates their ability to undergo photoisomerization and form molecular devices. This highlights the potential of these compounds in the development of molecular switches and sensors (Lock et al., 2004).
4. Biological Applications and Molecular Interactions
Compounds with a 1,3-benzodioxol-5-yl structure have been evaluated for their biological applications, focusing on their molecular interactions, bond lengths, and electronic parameters. Such research can contribute to the development of new drugs and therapeutic agents (Jayaraj & Desikan, 2020).
5. Enzyme Inhibition and Anticancer Properties
Unsymmetrical urea derivatives have been synthesized and tested for their potential in enzyme inhibition and anticancer activity. This research indicates that compounds with similar structural features may have significant applications in cancer treatment and enzyme-targeted therapies (Mustafa, Perveen, & Khan, 2014).
properties
Product Name |
1-(1,3-Benzodioxol-5-yl)-3-(5-tert-butyl-2-methoxyphenyl)urea |
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Molecular Formula |
C19H22N2O4 |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-(5-tert-butyl-2-methoxyphenyl)urea |
InChI |
InChI=1S/C19H22N2O4/c1-19(2,3)12-5-7-15(23-4)14(9-12)21-18(22)20-13-6-8-16-17(10-13)25-11-24-16/h5-10H,11H2,1-4H3,(H2,20,21,22) |
InChI Key |
GEAMHMBWFNQRTB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)OC)NC(=O)NC2=CC3=C(C=C2)OCO3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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